![molecular formula C15H23NO2 B4444223 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide](/img/structure/B4444223.png)
2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide
Overview
Description
2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide, also known as URB597, is a selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH). This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various neurological disorders.
Mechanism of Action
2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide selectively inhibits the enzyme FAAH, which is responsible for breaking down endocannabinoids such as anandamide. By inhibiting FAAH, this compound increases the levels of endocannabinoids, which in turn activate the cannabinoid receptors in the brain. Activation of these receptors leads to various physiological effects such as pain relief, mood regulation, and appetite control.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. Studies have shown that this compound increases the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). Moreover, this compound has also been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide is its selectivity for FAAH, which reduces the risk of off-target effects. Moreover, this compound has also been shown to have a favorable pharmacokinetic profile, which makes it suitable for in vivo studies. However, one of the major limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide. One of the areas of interest is the potential therapeutic applications of this compound in various neurological disorders such as anxiety, depression, and addiction. Moreover, further studies are needed to elucidate the mechanisms underlying the anti-inflammatory and neuroprotective effects of this compound. Additionally, the development of more potent and selective FAAH inhibitors could lead to the development of more effective therapies for various neurological disorders.
Conclusion:
In conclusion, this compound is a selective inhibitor of FAAH that has gained significant attention in the scientific community due to its potential therapeutic applications in various neurological disorders. The compound has been extensively studied for its biochemical and physiological effects, mechanism of action, and advantages and limitations for lab experiments. Moreover, there are several future directions for the research on this compound, which could lead to the development of more effective therapies for various neurological disorders.
Scientific Research Applications
2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as anxiety, depression, and addiction. Studies have shown that this compound increases the levels of endocannabinoids, which are known to play a crucial role in regulating mood, appetite, and pain. Moreover, this compound has also been shown to have anti-inflammatory and neuroprotective effects.
Properties
IUPAC Name |
2-(3,4-dimethylphenyl)-N-(3-ethoxypropyl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2/c1-4-18-9-5-8-16-15(17)11-14-7-6-12(2)13(3)10-14/h6-7,10H,4-5,8-9,11H2,1-3H3,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGAPIXUTEKEBAO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCNC(=O)CC1=CC(=C(C=C1)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.